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Compound of Interest

Compound Name: Oleyl bromide

Cat. No.: B041931 Get Quote

Essential Safety and Handling Guide for Oleyl
Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Oleyl
bromide in a laboratory setting. Adherence to these protocols is critical for ensuring personnel

safety and proper chemical management.

Chemical and Physical Properties
A summary of the key quantitative data for Oleyl bromide is presented below for easy

reference.
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Property Value Source

Molecular Formula C₁₈H₃₅Br [1]

Molecular Weight 331.37 g/mol [1]

Appearance Clear Colorless Oil

Density 0.996 g/cm³ [1]

Flash Point 179°C [1]

Solubility

Sparingly soluble in

Chloroform, Slightly soluble in

Methanol

[1]

Occupational Exposure Limits No data available

Hazard Identification and Personal Protective
Equipment (PPE)
Oleyl bromide is harmful if swallowed and may cause skin and eye irritation.[1] Engineering

controls, such as working in a well-ventilated area or a chemical fume hood, are the first line of

defense.[2] Appropriate PPE must be worn at all times when handling this chemical.
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields (conforming to

EN166/NIOSH standards). A

face shield is recommended

when there is a risk of

splashing.

Protects against splashes and

airborne droplets.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile, Neoprene).

Gloves should be inspected

before use and proper removal

techniques followed.

Prevents dermal absorption

and skin irritation.

Body Protection

Laboratory coat. Flame-

retardant and antistatic

protective clothing should be

considered.

Shields the body from contact

with the chemical.

Respiratory Protection

A full-face respirator may be

necessary if exposure limits

are exceeded or if irritation is

experienced. Use respirators

and components tested and

approved under appropriate

government standards (e.g.,

NIOSH or CEN).

Prevents inhalation of harmful

vapors or mists.

Operational Plan for Safe Handling
A systematic approach to handling Oleyl bromide is crucial for minimizing risks. The following

workflow outlines the key steps from preparation to post-experiment cleanup.
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Oleyl Bromide Handling Workflow

Preparation

Handling & Experimentation

Post-Experiment Cleanup

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather All Necessary Materials

Carefully Transfer Oleyl Bromide

Review Safety Data Sheet

Perform Experiment in Hood

Monitor Reaction for Anomalies

Decontaminate Glassware & Surfaces

Segregate and Label Waste

Doff and Dispose of PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for the safe handling of Oleyl bromide.
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Experimental Protocol: Step-by-Step Guidance

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Oleyl bromide.[1]

Ensure a chemical fume hood is available and functioning correctly.

Put on all required PPE: safety glasses with side shields, chemical-resistant gloves, and a

lab coat.

Assemble all necessary glassware, reagents, and equipment within the fume hood to

minimize movement of hazardous materials.

Handling and Use:

Conduct all work involving Oleyl bromide in a well-ventilated area, preferably within a

chemical fume hood.[1]

Avoid contact with skin and eyes.[1]

Use non-sparking tools and explosion-proof equipment if there is a risk of ignition.[1]

Prevent the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the laboratory area.[1]

Storage:

Store Oleyl bromide in a tightly closed container in a dry, cool, and well-ventilated place.

[1]

Store away from incompatible materials and foodstuff containers.[1]

Disposal Plan
Proper disposal of Oleyl bromide and associated waste is imperative to prevent environmental

contamination and ensure regulatory compliance.
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Oleyl Bromide Disposal Workflow

Waste Collection

Spill Management

Final Disposal

Segregate Halogenated Waste

Use a Suitable, Closed Container

Label Container Clearly

Dispose Through a Licensed Facility

Evacuate and Ventilate Area

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect and Place in a Labeled Container

Controlled Incineration with Flue Gas Scrubbing
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Workflow for the proper disposal of Oleyl bromide.

Disposal Protocol: Step-by-Step Guidance
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Waste Collection:

Oleyl bromide is a halogenated hydrocarbon and should be collected in a designated,

properly labeled waste container for halogenated organic waste.[3]

The container must be kept tightly closed and stored in a cool, dry, well-ventilated area.[1]

Do not mix with non-halogenated waste to avoid creating larger volumes of hazardous

waste.[3]

Spill Cleanup:

In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[1]

Wear appropriate PPE, including chemical-impermeable gloves and respiratory protection.

[1]

Contain the spill using an inert absorbent material.

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[1]

Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[1]

Final Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge to sewer systems.[1]

Contaminated packaging should be triple rinsed (or equivalent) and offered for recycling or

reconditioning, or disposed of in a sanitary landfill after being rendered unusable.[1]
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By adhering to these safety protocols and operational plans, researchers can significantly

mitigate the risks associated with handling Oleyl bromide, ensuring a safer laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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